2-(2,4-dichlorophenyl)-8,9-diphenylfuro[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine

• IUPAC Name: 4-(2,4-dichlorophenyl)-11,12-diphenyl-10-oxa-3,5,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• InChI: InChI=1S/C25H14Cl2N4O/c26-17-11-12-18(19(27)13-17)23-29-24-21-20(15-7-3-1-4-8-15)22(16-9-5-2-6-10-16)32-25(21)28-14-31(24)30-23/h1-14H
• InChI Key: NKAZESLKQXDKMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(OC3=C2C4=NC(=NN4C=N3)C5=C(C=C(C=C5)Cl)Cl)C6=CC=CC=C6
• Molecular Formula: C25H14Cl2N4O
• Molecular Weight: 457.3 g/mol

Description

2-(2,4-dichlorophenyl)-8,9-diphenylfuro[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine (referred to as DFTP) is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. DFTP belongs to the class of furo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives, which have been found to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of DFTP is not fully understood. However, some studies have suggested that it may act by inhibiting specific enzymes or signaling pathways involved in various cellular processes.
Biochemical and physiological effects:
DFTP has been found to exhibit a wide range of biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation by inhibiting the production of pro-inflammatory cytokines, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFTP in lab experiments is its high potency and selectivity. It has also been found to exhibit low toxicity and good pharmacokinetic properties. However, one of the main limitations is its relatively high cost compared to other compounds.

Future Directions

There are several potential future directions for research on DFTP. One area of interest is its potential as a therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential as an anti-cancer agent, either alone or in combination with other drugs. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties for clinical use.
In conclusion, DFTP is a novel compound that has shown great potential for scientific research. Its wide range of biological activities and potential therapeutic applications make it an exciting area of study for researchers in various fields.

Scientific Research Applications

DFTP has been found to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. Several studies have also reported its potential as a therapeutic agent for the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease.